Cas no 32207-10-6 (Heraclenol 3'-O-beta-D-glucopyranoside)

Heraclenol 3'-O-beta-D-glucopyranoside structure

32207-10-6 structure

Product Name:Heraclenol 3'-O-beta-D-glucopyranoside

CAS No:32207-10-6

MF:C₂₂H₂₆O₁₁

MW:466.435247898102

CID:837482

PubChem ID:21573687

Update Time:2025-04-19

Heraclenol 3'-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- Heraclenol 3'-O-beta-D-glucopyranoside
- Heraclenol 3'-O-beta-D-glucopyra
- (3R)-3-Hydroxy-2-methyl-4-[(7-oxo-7H-furo[3,2-g]chromen-9-yl)oxy] -2-butanyl β-D-glucopyranoside
- HERACLENOL 3'-O-BETA-DGLUCOPYRANOSIDE
- AC1Q6KEV
- Avicequinone-B
- aviprin-3''-O-D-glucopyranoside
- aviprin-3''-O-glucoside
- CHEMBL62539
- CTK1H0739
- Naphtho(2,3-b)furan-4,9-dione
- Naphtho[2,3-b]furan-4,9-chinon
- naphtho[2,3-b]furan-4,9-dione
- naphtho[2,3-b]furan-4,9-quinone
- naphtho[2,5-b]furan-4,9-dione
- Npf-4,9-dione
- SureCN28782
- Heraclenol tert-O-beta-monoglucoside; tert-O-beta-D-Glucopyranosyl-(R)-heraclenol; tert-O-beta-D-Glucopyranosylheraclenol
- 9-[(2R)-2-hydroxy-3-methyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutoxy]furo[3,2-g]chromen-7-one
- Heraclenol 3'-O-glucoside
- 32207-10-6
- 3'-O-
- Heraclenol 3/'-O-glucoside
- FS-9752
- AKOS032962189
- Heraclenol 3'-O--D-glucopyranoside
- Heraclenol3'-O-beta-D-glucopyranoside
- CS-0024538
- A-D-Glucopyranosyl-(2'R)-heraclenol
- HY-N4051
- Heraclenol tert-O--monoglucoside; tert-O--D-Glucopyranosyl-(R)-heraclenol; tert-O--D-Glucopyranosylheraclenol
- (+)-Heraclenol 3'-O-beta-D-glucopyranoside
- [ "" ]
- Heraclel 3'-O-beta-D-glucopyraside
- Inchi： 1S/C22H26O11/c1-22(2,33-21-17(28)16(27)15(26)12(8-23)31-21)13(24)9-30-20-18-11(5-6-29-18)7-10-3-4-14(25)32-19(10)20/h3-7,12-13,15-17,21,23-24,26-28H,8-9H2,1-2H3/t12-,13-,15-,16+,17-,21+/m1/s1
- InChI Key： CDKAMOZNCWECGP-DOKKCILGSA-N
- SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OC(C)(C)[C@@H](COC1C2=C(C=CC(=O)O2)C=C2C=COC=12)O)O)O)O

Computed Properties

Exact Mass: 466.14751164g/mol
Monoisotopic Mass: 466.14751164g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 33
Rotatable Bond Count: 7
Complexity: 727
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 168Å²

Experimental Properties

Color/Form: Powder
Density: 1.5±0.1 g/cm3
Boiling Point: 769.2±60.0 °C at 760 mmHg
Flash Point: 419.0±32.9 °C
Vapor Pressure: 0.0±2.8 mmHg at 25°C

Heraclenol 3'-O-beta-D-glucopyranoside Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Heraclenol 3'-O-beta-D-glucopyranoside Pricemore >>

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